1-(2,4-Dichlorophenyl)cyclopropane-1-carboxamide

• CAS No.: 56427-85-1
• Molecular Formula: C10H9Cl2NO
• Molecular Weight: 230.09 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C10H9Cl2NO/c11-6-1-2-7(8(12)5-6)10(3-4-10)9(13)14/h1-2,5H,3-4H2,(H2,13,14)
• InChI Key: XRCFPFUTTZNIDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=C(C=C(C=C2)Cl)Cl)C(=O)N

Description

1-(2,4-Dichlorophenyl)cyclopropane-1-carboxamide is a useful research compound. Its molecular formula is C10H9Cl2NO and its molecular weight is 230.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2,4-Dichloro-phenyl)-cyclopropanecarbonitrile (2.1 g, 10 mmol) was dissolved in DMSO (10 ml) and the solution cooled to 0° C. using an ice bath. Potassium carbonate (0.2 g, 1.5 mmol) was then added, followed by commercial 30% aqueous hydrogen peroxide (2 mL). The reaction was then allowed to warm to room temperature with stirring over 1 h. Water (20 mL) was added and the 1-(2,4-dichloro-phenyl)-cyclopropanecarboxylic acid amide collected as a white solid. Yield: 2.1 g (90%).